Cas no 819074-39-0 (1H-Benzimidazole, 2-(2-ethoxyphenyl)-1-ethyl-)

• Product name: 1H-Benzimidazole, 2-(2-ethoxyphenyl)-1-ethyl-
• CAS No: 819074-39-0
• MF: C₁₇H₁₈N₂O
• MW: 266.33762
• CID: 702665
• PubChem ID: 44414226

1H-Benzimidazole, 2-(2-ethoxyphenyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(2-ethoxyphenyl)-1-ethyl-
• 2-(2-ethoxyphenyl)-1-ethylbenzimidazole
• 2-(2-Ethoxyphenyl)-1-ethyl-1H-benzimidazole
• DTXSID90658796
• CHEMBL209913
• 819074-39-0

• Inchi： InChI=1S/C17H18N2O/c1-3-19-15-11-7-6-10-14(15)18-17(19)13-9-5-8-12-16(13)20-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： VDCQNFLVVPSKDK-UHFFFAOYSA-N
• SMILES： CCN1C2=CC=CC=C2N=C1C3=CC=CC=C3OCC

Computed Properties

• Exact Mass: 266.142
• Monoisotopic Mass: 266.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 3.7